![molecular formula C11H9NO2 B1352960 1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde CAS No. 67735-60-8](/img/structure/B1352960.png)
1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde
Overview
Description
“1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde” is a solid substance with a white or light yellow crystalline appearance . It has a special smell and exhibits relatively good solubility when dissolved in some organic solvents, such as ethanol, diethyl ether, and dichloromethane .
Synthesis Analysis
The synthesis of “1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde” involves various methods. One common method is by reacting p-dichloroquinoline with formaldehyde . For specific preparation steps, reference may be made to relevant organic synthesis literatures or patents .Molecular Structure Analysis
The molecular structure of “1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde” is represented by the InChI code1S/C11H9NO2/c1-12-10-5-3-2-4-8 (10)6-9 (7-13)11 (12)14/h2-7H,1H3
. Chemical Reactions Analysis
The compound has been used in the synthesis of various organic compounds, such as drugs, dyes, and pesticides . It can also be used as a ligand for certain catalysts .Physical And Chemical Properties Analysis
The compound has a molecular weight of 187.2 . It has a density of 1.321, a melting point of 215℃, a boiling point of 326.6±41.0 °C (Predicted), and a flash point of 149.7°C . It also has a vapor pressure of 0.000214mmHg at 25°C and a refractive index of 1.671 .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde”, organized into distinct sections for clarity:
Synthesis of Tetrahydropyrimidines
This compound is used in a novel one-pot synthesis of 2-oxo-1,2,3,4-tetrahydropyrimidines via the Biginelli reaction. This process involves using methyl arenes as a surrogate for aldehydes and eco-friendly lactic acid as a green catalyst in solvent-free conditions .
Inhibition of Acetylcholinesterase Enzyme
New derivatives of this compound have been synthesized and evaluated as potent inhibitors against the acetylcholinesterase enzyme, which is an important target in the treatment of Alzheimer’s disease .
Extraction Processes
The compound has been involved in extraction processes where unreacted benzoic acid derivatives are removed using acid-base extraction with an aqueous solution of sodium bicarbonate .
Synthesis of Thiosemicarbazones
It serves as a precursor in the synthesis of thiosemicarbazones-N-4-substituted pro-ligands and their Cu(II) complexes, which have potential applications in medicinal chemistry .
Formation of Carboxamide Derivatives
The compound is utilized in the synthesis and characterization of novel carboxamide derivatives, which are important intermediates in pharmaceutical research .
Safety And Hazards
During use or storage, care should be taken to avoid contact with strong oxidants and other substances to prevent dangerous reactions . It may be irritating to the eyes, skin, and respiratory tract, so appropriate personal protective equipment such as safety glasses, gloves, and respiratory protection should be worn during operation .
properties
IUPAC Name |
1-methyl-2-oxoquinoline-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c1-12-10-5-3-2-4-8(10)6-9(7-13)11(12)14/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AWJCCKYFFMSHCJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C=C(C1=O)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20406782 | |
Record name | 1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20406782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde | |
CAS RN |
67735-60-8 | |
Record name | 1-methyl-2-oxo-1,2-dihydroquinoline-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20406782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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